Cas no 19641-54-4 (Benzenemethanol, a-butyl-a-methyl-, (S)-)

• Product Name: Benzenemethanol, a-butyl-a-methyl-, (S)-
• CAS No: 19641-54-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1388143
• PubChem ID: 10877702
• Update Time: 2025-04-20

Benzenemethanol, a-butyl-a-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-butyl-a-methyl-, (S)-
• 19641-54-4
• (I+/-S)-I+/--Butyl-I+/--methylbenzenemethanol
• DTXSID001289524

• Inchi： 1S/C12H18O/c1-3-4-10-12(2,13)11-8-6-5-7-9-11/h5-9,13H,3-4,10H2,1-2H3/t12-/m0/s1
• InChI Key： HANZCFMKZJDWMT-LBPRGKRZSA-N
• SMILES： O[C@](C)(C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives